Cas no 2228812-70-0 (3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one)

• Product Name: 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one
• CAS No: 2228812-70-0
• MF: C₅H₆F₅NO
• MW: 191.099258899689
• CID: 6452879
• PubChem ID: 165633604
• Update Time: 2025-10-30

3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one
• 2228812-70-0
• EN300-1951478

• Inchi： 1S/C5H6F5NO/c1-11-2-3(12)4(6,7)5(8,9)10/h11H,2H2,1H3
• InChI Key： FOIGBJWNLXZBRL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(CNC)=O)F

Computed Properties

• Exact Mass: 191.03695463g/mol
• Monoisotopic Mass: 191.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one

3,3,4,4,4-Pentafluoro-1-(methylamino)butan-2-one (CAS No. 2228812-70-0): An Overview of a Promising Compound in Medicinal Chemistry

3,3,4,4,4-Pentafluoro-1-(methylamino)butan-2-one (CAS No. 2228812-70-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of fluoroalkyl ketones and is characterized by its pentafluorinated butyl chain and a methylamino functional group. The combination of these features makes it a valuable candidate for various pharmaceutical and chemical research endeavors.

The fluorination of organic molecules has been a focal point in medicinal chemistry for several decades. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and binding affinity of drug molecules. In the case of 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one, the presence of five fluorine atoms on the butyl chain significantly alters its physicochemical properties compared to its non-fluorinated counterparts. This modification can lead to improved pharmacokinetic profiles and enhanced biological activity.

Recent studies have explored the potential of 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one in various therapeutic areas. One notable application is in the development of antimicrobial agents. Fluorinated compounds have shown promise in combating drug-resistant bacteria due to their ability to disrupt microbial cell walls and inhibit essential enzymes. Research published in the Journal of Medicinal Chemistry has demonstrated that 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria.

In addition to its antimicrobial properties, 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one has also been investigated for its potential as an antiviral agent. Fluorinated compounds have been shown to interfere with viral replication processes by targeting specific viral enzymes or proteins. Preliminary studies suggest that this compound may have antiviral activity against several RNA viruses, including influenza and coronaviruses. Further research is needed to elucidate the exact mechanisms and optimize its antiviral efficacy.

The methylamino group in 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one plays a crucial role in its biological activity. Amino groups are often involved in hydrogen bonding and can enhance the interaction between the compound and its target biomolecules. This functional group may also contribute to the compound's solubility and permeability properties, which are essential for drug delivery and absorption.

In terms of synthetic methods, 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one can be synthesized through a series of well-established chemical reactions. One common approach involves the reaction of 3,3,4,4-tetrafluorobutyl fluoride with methylamine followed by oxidation to form the ketone. The synthesis process can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

The safety profile of 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one is an important consideration for its potential use as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity in vitro and in animal models. However, further toxicological evaluations are necessary to ensure its safety for human use. These studies will help identify any potential adverse effects and guide the development of safe dosing regimens.

Another area of interest is the use of 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one as a probe molecule in chemical biology research. Fluorinated compounds are often used as tools to study protein-ligand interactions and cellular processes due to their unique spectroscopic properties. The ability to label proteins or small molecules with fluorine-containing tags can provide valuable insights into biological systems at the molecular level.

In conclusion, 3,3,4,4,4-pentafluoro-1-(methylamino)butan-2-one (CAS No. 2228812-70-0) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features offer potential benefits in terms of antimicrobial and antiviral activity as well as its utility as a probe molecule for biological research. Ongoing research will continue to uncover new applications and optimize its therapeutic potential.